Cas no 68343-65-7 (3-(3-methyldecyl)benzenesulfonyl chloride)

• Product Name: 3-(3-methyldecyl)benzenesulfonyl chloride
• CAS No: 68343-65-7
• MF: C₁₇H₂₇ClO₂S
• MW: 330.913083314896
• CID: 1727186
• PubChem ID: 109317
• Update Time: 2025-04-21

3-(3-methyldecyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyldecyl)benzenesulfonyl chloride
• 68343-65-7
• Decylmethylbenzenesulfonyl chloride
• 3-(3-Methyldecyl)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, decylmethyl-
• DTXSID30987890
• UZSLUYRGXXHEIZ-UHFFFAOYSA-N

• Inchi： 1S/C17H27ClO2S/c1-3-4-5-6-7-9-15(2)12-13-16-10-8-11-17(14-16)21(18,19)20/h8,10-11,14-15H,3-7,9,12-13H2,1-2H3
• InChI Key： UZSLUYRGXXHEIZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)CCC(C)CCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 330.14221
• Monoisotopic Mass: 330.1420290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14